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Compound of Interest

Compound Name: Defrl

Cat. No.: B1577134

This guide provides essential safety and logistical information for the proper disposal and
handling of Methanol in a laboratory setting. Adherence to these procedures is critical for
ensuring personnel safety and environmental compliance.

Immediate Safety and Hazard Information

Methanol is a flammable, toxic liquid that can be fatal or cause blindness if swallowed. It is also
toxic in contact with skin or if inhaled. Vapors may form explosive mixtures with air.

1.1 Personal Protective Equipment (PPE) Proper PPE is mandatory when handling Methanol.

PPE Category Specification

Eye Protection Chemical splash goggles.
Hand Protection Nitrile or butyl rubber gloves.
Body Protection Flame-retardant lab coat.

) Use in a well-ventilated area or with a chemical
Respiratory

fume hood.

1.2 First Aid Measures
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Exposure Route First Aid Procedure

) Move person to fresh air. Call a poison center or
Inhalation .
doctor if you feel unwell.

i Take off immediately all contaminated clothing.
Skin Contact ] o
Rinse skin with water/shower.

Rinse cautiously with water for several minutes.
Eye Contact Remove contact lenses, if present and easy to

do. Continue rinsing.

) Rinse mouth. Do NOT induce vomiting.
Ingestion . .
Immediately call a poison center or doctor.

Methanol Disposal Plan: Step-by-Step Protocol

Proper disposal of Methanol waste is crucial to prevent environmental contamination and
ensure regulatory compliance.

Experimental Protocol: Methanol Waste Disposal

o Waste Identification and Segregation:
o Identify the waste stream as "Hazardous Chemical Waste."
o Specifically, it is a "Flammable Liquid" and "Toxic" waste.

o Do not mix Methanol waste with other waste streams, such as halogenated solvents or
strong acids/bases.

e Container Selection:

o Use a designated, chemically-resistant waste container (e.g., high-density polyethylene or
glass).

o The container must have a secure, leak-proof screw cap.

o Ensure the container is clean and dry before adding waste.
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e Labeling:

o

Clearly label the waste container with the words "Hazardous Waste."

[¢]

Identify the contents: "Methanol."

[¢]

List the approximate concentration or percentage of Methanol if it is in a solution.

Include the date when waste was first added to the container.

[e]

e Accumulation and Storage:
o Keep the waste container closed at all times, except when adding waste.

o Store the container in a designated satellite accumulation area that is well-ventilated and
away from ignition sources.

o Ensure secondary containment is in place to capture any potential leaks or spills.
» Request for Disposal:

o Once the container is full (do not overfill, leave at least 10% headspace), or if waste has
been accumulated for the maximum allowed time per institutional guidelines, contact your
institution's Environmental Health and Safety (EHS) department to arrange for pickup.

o Follow the specific procedures outlined by your EHS office for waste pickup requests.
Quantitative Data Summary
The following tables summarize key quantitative data for Methanol.

Table 1: Physical and Chemical Properties

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1577134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value

Chemical Formula CHsOH

Molar Mass 32.04 g/mol

Boiling Point 64.7 °C (148.5 °F)

Flash Point 11 °C (52 °F) - closed cup
Density 0.792 g/cm3

Table 2: Occupational Exposure Limits

L. Exposure Limit (8-hour Short-Term Exposure Limit
Organization
TWA) (STEL)
OSHA (PEL) 200 ppm (260 mg/m3) Not Established
ACGIH (TLV) 200 ppm (260 mg/m3) 250 ppm (328 mg/m3)
NIOSH (REL) 200 ppm (260 mg/m3) 250 ppm (328 mg/m3)

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; TLV: Threshold Limit Value;
REL: Recommended Exposure Limit.

Diagrams

Diagram 1: Chemical Waste Disposal Workflow
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 To cite this document: BenchChem. [Methanol: Proper Disposal and Safe Handling
Procedures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1577134#defrl-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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